allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• IUPAC Name: prop-2-enyl 3-methyl-4-oxo-6-thiophen-2-yl-1,5,6,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C17H17NO3S/c1-3-6-21-17(20)16-10(2)15-12(18-16)8-11(9-13(15)19)14-5-4-7-22-14/h3-5,7,11,18H,1,6,8-9H2,2H3
• InChI Key: PPXOABTYJCOVCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C(=O)CC(C2)C3=CC=CS3)C(=O)OCC=C
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

Allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, also known as AMOTIC, is a synthetic compound that has been the subject of significant scientific research.

Mechanism of Action

Allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate exerts its effects by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cell growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has also been shown to inhibit the activity of certain proteins that are involved in cell growth, such as the epidermal growth factor receptor (EGFR).
Biochemical and Physiological Effects:
allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell growth, and induce apoptosis (programmed cell death) in cancer cells. allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has also been shown to reduce the production of certain cytokines, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation is that it may not accurately mimic the effects of natural compounds in the body.

Future Directions

There are several future directions for research on allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate. One area of research is to investigate its potential use in the treatment of neurodegenerative diseases. Another area of research is to investigate its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanisms of action of allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and its potential side effects.
Conclusion:
In conclusion, allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate exerts its effects by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cell growth. While there are advantages and limitations to using allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate in lab experiments, there are several future directions for research on this compound.

Scientific Research Applications

Allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. allyl 3-methyl-4-oxo-6-(2-thienyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.